4-(3-aminopyrrolidin-1-yl)-N-(4-fluorophenyl)pyrimidin-2-amine
Overview
Description
4-(3-aminopyrrolidin-1-yl)-N-(4-fluorophenyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C14H16FN5 and its molecular weight is 273.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Reactions : The compound has been a subject of interest in studies focusing on the synthesis of similar pyrimidine derivatives. For instance, the facile synthesis of related 2-(2-arylpyrrolidin-1-yl)pyrimidines, involving intramolecular cyclization of N-(4,4-diethoxybutyl)pyrimidin-2-amine with phenols, has been reported (Gazizov et al., 2015).
Biochemical Applications : Research has explored the biotransformation of β-secretase inhibitors, including compounds structurally similar to 4-(3-aminopyrrolidin-1-yl)-N-(4-fluorophenyl)pyrimidin-2-amine. This includes studies on aminoisoindoles, which are potent and selective inhibitors of β-secretase, showcasing the compound's relevance in pharmacology and medicinal chemistry (Lindgren et al., 2013).
Fluorescence Binding Studies : The compound is related to p-hydroxycinnamic acid amides, which have been studied for their interactions with bovine serum albumin (BSA) through fluorescence and UV–vis spectral studies. These investigations provide insights into potential biomedical applications (Meng et al., 2012).
Cancer Research : Some derivatives of N-phenylpyrimidin-2-amine, closely related to the compound , have been evaluated as potential radiosensitizers for improving radiotherapy outcomes in cancer patients. These studies demonstrate the compound's potential application in oncology (Jung et al., 2019).
Quantum Chemical Characterization : The compound has been part of studies focusing on the quantum chemical characterization of hydrogen bonding sites in pyrimidine derivatives. Such research is crucial for understanding the chemical properties and reactivity of these compounds (Traoré et al., 2017).
Properties
IUPAC Name |
4-(3-aminopyrrolidin-1-yl)-N-(4-fluorophenyl)pyrimidin-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FN5/c15-10-1-3-12(4-2-10)18-14-17-7-5-13(19-14)20-8-6-11(16)9-20/h1-5,7,11H,6,8-9,16H2,(H,17,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIFURTIDGAQELE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C2=NC(=NC=C2)NC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FN5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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